4-Butoxyphenyl 4-hydroxybenzoate
Overview
Description
4-Butoxyphenyl 4-hydroxybenzoate is a chemical compound with the molecular formula C17H18O4 . It is also known as 4-Hydroxybenzoic acid 4-butoxyphenyl ester . It is an ester of para-hydroxy benzoic acid .
Synthesis Analysis
This compound can be synthesized from 4-Hydroxybenzoic acid (4-HBA), which is a valuable intermediate for the synthesis of several bioproducts . Over the past years, a variety of biosynthetic techniques have been developed for producing the 4-HBA and 4-HBA-based products . In Pseudarthrobacter phenanthrenivorans Sphe3, 4-hydroxybenzoate is hydroxylated to form protocatechuate, which subsequently is either cleaved in ortho - and/or meta -positions or decarboxylated to form catechol .Molecular Structure Analysis
The molecular structure of this compound is characterized by a molecular weight of 286.322 Da and a monoisotopic mass of 286.120514 Da .Physical And Chemical Properties Analysis
This compound has a density of 1.2±0.1 g/cm3, a boiling point of 456.5±30.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.2 mmHg at 25°C . It also has a molar refractivity of 80.4±0.3 cm3, a polar surface area of 56 Å2, and a molar volume of 244.8±3.0 cm3 .Scientific Research Applications
Dermal Absorption and Metabolism
Research has shown that parabens, esters of 4-hydroxybenzoic acid like 4-butoxyphenyl 4-hydroxybenzoate, are hydrolyzed by carboxylesterases to 4-hydroxybenzoic acid during dermal absorption. These compounds are widely used as antimicrobial agents in various products. A study comparing human and minipig skin revealed that both species absorbed parabens to a similar extent and metabolized them to 4-hydroxybenzoic acid (Jewell et al., 2007).
Synthesis of Polyimides
In another application, a novel diamine 4-[(4'-butoxyphenoxy)carbonyl]phenyl-3",5"-diaminobenzoate (BCDA) was synthesized from 4-butoxyphenol and 4-hydroxybenzoic acid, leading to the creation of a series of polyimides. These polyimides demonstrated unique properties like glass transition temperature and solubility, highlighting their potential for industrial use (Li et al., 2006).
Environmental Analysis
A study developed a microemulsion electrokinetic chromatography method for selective and quantitative analysis of 4-hydroxybenzoates, demonstrating its applicability in environmental analysis, particularly for products containing this compound as a preservative (Mahuzier et al., 2001).
Enzymatic Oxidative Polymerization
4-Hydroxybenzoic acid derivatives, closely related to this compound, have been used in enzymatic oxidative polymerization to produce polyphenylene oxides. This process offers a unique approach to polymer synthesis, with potential applications in various industries (Ikeda et al., 1998).
Biotechnological Applications
4-Hydroxybenzoic acid, a component of this compound, has emerged as an intermediate for value-added bioproducts with applications in food, cosmetics, pharmacy, and more. Advances in synthetic biology and metabolic engineering have enabled the biosynthesis of 4-HBA for high-value bioproducts (Wang et al., 2018).
Analytical Chemistry
In analytical chemistry, 4-hydroxybenzoates are used as models to study the effects of UV radiation on skin cells. A study employed mass spectrometry to screen 4-hydroxybenzoates and their metabolites in human keratinocyte cells exposed to UV radiation (Lee et al., 2017).
Safety and Hazards
Future Directions
4-Hydroxybenzoic acid, a key intermediate in the synthesis of 4-Butoxyphenyl 4-hydroxybenzoate, has emerged as a promising platform for several value-added bioproducts with potential applications in food, cosmetics, pharmacy, fungicides, etc . Future research could focus on developing new compounds using 4-HBA .
properties
IUPAC Name |
(4-butoxyphenyl) 4-hydroxybenzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O4/c1-2-3-12-20-15-8-10-16(11-9-15)21-17(19)13-4-6-14(18)7-5-13/h4-11,18H,2-3,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMPRZRJMGXDQJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)OC(=O)C2=CC=C(C=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20543106 | |
Record name | 4-Butoxyphenyl 4-hydroxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20543106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
70568-44-4 | |
Record name | 4-Butoxyphenyl 4-hydroxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20543106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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